(2S)-hydroxy[(phenylcarbonyl)amino]ethanoic acid

• IUPAC Name: (2S)-2-benzamido-2-hydroxyacetic acid
• InChI: InChI=1S/C9H9NO4/c11-7(10-8(12)9(13)14)6-4-2-1-3-5-6/h1-5,8,12H,(H,10,11)(H,13,14)/t8-/m0/s1
• InChI Key: GCWCVCCEIQXUQU-QMMMGPOBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(C(=O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)N[C@H](C(=O)O)O
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol

Description

(2S)-hydroxy[(phenylcarbonyl)amino]ethanoic acid, more commonly known as (2S)-hydroxybenzoylaminoacetic acid (HBAA), is an important organic molecule that has been studied for its wide range of applications in science and technology. HBAA has been used in a variety of laboratory experiments, and its biochemical and physiological effects have been studied in depth.

Scientific Research Applications

HBAA has been used in a variety of scientific research applications, such as in the synthesis of drugs and other organic molecules, as a reagent in organic synthesis, and as a catalyst in the production of polymers. It has also been used in the study of enzyme kinetics, in the study of the structure and function of proteins, and in the study of the metabolism of carbohydrates.

Mechanism of Action

HBAA is known to act as a proton donor, and is believed to be involved in the regulation of cellular pH levels. It is also known to inhibit the activity of certain enzymes, such as the enzyme phosphatase. Additionally, it is believed to be involved in the regulation of gene expression, as well as in the regulation of the activity of certain receptors.
Biochemical and Physiological Effects
HBAA has been shown to have a number of biochemical and physiological effects, including the inhibition of certain enzymes, the regulation of gene expression, and the regulation of cellular pH levels. Additionally, it has been shown to have anti-inflammatory and antioxidant effects, and to be involved in the regulation of the activity of certain receptors. It has also been shown to be involved in the modulation of certain metabolic pathways.

Advantages and Limitations for Lab Experiments

The advantages of using HBAA in laboratory experiments include its high reactivity, its low cost, and its safety. Additionally, it is relatively easy to handle and store, and its reaction products are easily separated from the reaction mixture. The main limitation of using HBAA in laboratory experiments is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for the use of HBAA in scientific research. These include developing new methods for the synthesis of HBAA, studying the effects of HBAA on other enzymes and receptors, and exploring the potential therapeutic applications of HBAA. Additionally, further research could be done on the biochemical and physiological effects of HBAA, as well as its potential uses in the synthesis of drugs and other organic molecules.